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Compound of Interest

Compound Name: S-777469

Cat. No.: B10822193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of S-
777469, a selective cannabinoid type 2 (CB2) receptor agonist. Adherence to these guidelines

is crucial for maintaining the compound's integrity and ensuring experimental reproducibility.

Compound Information
Property Value Reference

Molecular Weight 414.47 g/mol [1][2]

Appearance Solid (Off-white to light yellow) [1]

CAS Number 885496-53-7 [1][2]

Solution Preparation
The recommended solvent for preparing S-777469 stock solutions is Dimethyl Sulfoxide

(DMSO).[1][2]
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Solvent Concentration Molarity Notes Reference

DMSO 83.33 mg/mL 201.05 mM

Ultrasonic

assistance is

recommended

for dissolution.

The use of new,

anhydrous

DMSO is advised

as the

compound's

solubility can be

significantly

impacted by

hygroscopic

DMSO.

[1]

Protocol for Preparing a Stock Solution
This protocol outlines the preparation of a 10 mM stock solution of S-777469 in DMSO.

Materials:

S-777469 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, tightly sealed vials

Calibrated balance

Ultrasonic bath

Procedure:

Equilibration: Before opening the vial, allow the S-777469 powder to equilibrate to room

temperature for at least one hour.[2]
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Weighing: Accurately weigh the desired amount of S-777469 powder.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the target

concentration. For example, to prepare a 10 mM stock solution, dissolve 4.14 mg of S-
777469 in 1 mL of DMSO.

Dissolution: To aid dissolution, vortex the solution and then place it in an ultrasonic bath until

the compound is fully dissolved.[1]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in tightly sealed

vials.[1][2]
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S-777469 Stock Solution Preparation

Start: S-777469 Powder

Equilibrate to Room Temperature
(min. 1 hour)

Weigh S-777469

Add Anhydrous DMSO

Vortex & Sonicate
(until fully dissolved)

Aliquot into Single-Use Vials

End: S-777469 Stock Solution

Click to download full resolution via product page

Workflow for S-777469 Stock Solution Preparation.

Storage and Stability

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10822193?utm_src=pdf-body-img
https://www.benchchem.com/product/b10822193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper storage is critical for maintaining the stability of S-777469 in both its solid and dissolved

forms.

Storage Conditions
Form Temperature Duration

Additional
Notes

Reference

Solid 4°C -
Protect from

light.
[1]

Solid -20°C Up to 2 years
Keep vial tightly

sealed.
[2]

In DMSO -80°C Up to 6 months

Protect from

light.

Recommended

for long-term

storage.

[1][2]

In DMSO -20°C Up to 1 month
Protect from

light.
[1][2]

In DMSO 4°C Up to 2 weeks - [2]

Storage Protocol
Solid Form: Store the S-777469 powder at 4°C, protected from light[1], or for longer-term

storage, at -20°C for up to two years.[2]

Stock Solutions:

For long-term storage (up to 6 months), store the DMSO aliquots at -80°C and protect

them from light.[1][2]

For short-term storage (up to 1 month), store the DMSO aliquots at -20°C and protect

them from light.[1][2]

Handling: Whenever possible, prepare and use solutions on the same day.[2] Avoid repeated

freeze-thaw cycles of the stock solution aliquots.[1] Before use, allow the frozen aliquots to
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thaw and equilibrate to room temperature.

S-777469 Storage Logic

S-777469 Received

Form?

Store at 4°C (short-term)
or -20°C (long-term)

Protect from light

Solid

Storage Duration?

Solution (in DMSO)

Long-Term
(> 1 month)

Short-Term
(< 1 month)

Store at -80°C
(up to 6 months)
Protect from light

Store at -20°C
(up to 1 month)

Protect from light

Click to download full resolution via product page

Decision Diagram for S-777469 Storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: S-777469 Solution
Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10822193#s-777469-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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